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Compound of Interest

Compound Name: n-Octylcyclohexane

Cat. No.: B162980 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
n-Octylcyclohexane is a saturated hydrocarbon belonging to the class of alkyl-substituted

cycloalkanes. Its chemical formula is C₁₄H₂₈, and its structure consists of an eight-carbon alkyl

chain (n-octyl group) attached to a cyclohexane ring. This compound is of interest in various

fields, including lubricants, fuels, and as a non-polar solvent. In the context of drug

development, understanding the physicochemical properties of such molecules is crucial for

studies related to solubility, partitioning, and transport of non-polar drug candidates. This guide

provides a comprehensive overview of the core chemical and physical properties of n-
octylcyclohexane, detailed experimental protocols for their determination, and visualizations

of key concepts.

Core Chemical and Physical Properties
The properties of n-octylcyclohexane are characteristic of a high-molecular-weight alkane,

exhibiting low reactivity and being non-polar in nature. A summary of its key quantitative

properties is presented in the tables below.
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Property Value Reference

CAS Number 1795-15-9 [1][2][3]

Molecular Formula C₁₄H₂₈ [1][2][3]

Molecular Weight 196.37 g/mol [1][2][3]

Appearance Clear, colorless liquid [1][3]

Melting Point -19.69 °C [1][2][3]

Boiling Point 264 °C [1][3]

Density 0.81 g/cm³ [1][3]

Refractive Index 1.4500 - 1.4520 [1][3]

Thermochemical and Safety Properties
Property Value Reference

Flash Point 105.4 °C [2]

Vapor Pressure 0.0158 mmHg at 25°C [2]

LogP (Octanol-Water Partition

Coefficient)
5.31730 [2]

Experimental Protocols
Detailed methodologies for determining the key physical properties of n-octylcyclohexane are

outlined below. These protocols are generalized for liquid alkanes and are adaptable for n-
octylcyclohexane.

Determination of Boiling Point by Ebulliometry
Objective: To determine the temperature at which the vapor pressure of the liquid equals the

atmospheric pressure.

Apparatus: Ebulliometer, heating mantle, thermometer or thermocouple, condenser.
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Procedure:

A precise volume of n-octylcyclohexane is placed into the boiling flask of the ebulliometer.

The apparatus is assembled with the thermometer or thermocouple positioned to measure

the temperature of the vapor just below the condenser.

Cooling water is circulated through the condenser.

The liquid is heated gently using the heating mantle.

The temperature is recorded when a steady reflux of the liquid is observed and the

temperature of the vapor remains constant. This constant temperature is the boiling point.

The atmospheric pressure is recorded, and the boiling point can be corrected to standard

pressure if necessary.

Measurement of Density using a Vibrating Tube
Densimeter
Objective: To accurately measure the density of the liquid sample.

Apparatus: Vibrating tube densimeter, syringe for sample injection, thermostat.

Procedure:

The densimeter is calibrated using two standards of known density, typically dry air and

deionized water.

The temperature of the instrument is set and allowed to stabilize.

A sample of n-octylcyclohexane is injected into the U-shaped vibrating tube using a

syringe, ensuring no air bubbles are present.

The instrument measures the oscillation period of the tube filled with the sample.

The density is calculated by the instrument's software based on the calibration data and the

measured oscillation period.
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Viscosity Measurement using a Capillary Viscometer
Objective: To determine the dynamic viscosity of n-octylcyclohexane.

Apparatus: Ubbelohde or Cannon-Fenske capillary viscometer, water bath with temperature

control, stopwatch.

Procedure:

The viscometer is thoroughly cleaned and dried.

A known volume of n-octylcyclohexane is introduced into the viscometer.

The viscometer is placed in a constant temperature water bath and allowed to equilibrate.

The liquid is drawn up through the capillary tube by suction to a point above the upper timing

mark.

The suction is released, and the time taken for the liquid meniscus to fall from the upper to

the lower timing mark is measured with a stopwatch.

The kinematic viscosity (ν) is calculated using the formula ν = C * t, where C is the

viscometer constant and t is the flow time.

The dynamic viscosity (η) is then calculated by multiplying the kinematic viscosity by the

density (ρ) of the liquid at the same temperature (η = ν * ρ).

Determination of Flash Point using a Pensky-Martens
Closed-Cup Tester
Objective: To determine the lowest temperature at which the vapors of the substance will ignite.

Apparatus: Pensky-Martens closed-cup tester, thermometer, ignition source.

Procedure:

A specified volume of n-octylcyclohexane is placed in the test cup.
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The lid is closed, and the sample is heated at a slow, constant rate.

The sample is stirred to ensure uniform temperature distribution.

At specified temperature intervals, an ignition source is applied to the opening in the cup lid.

The flash point is the lowest temperature at which the application of the ignition source

causes the vapors above the liquid to ignite with a brief flash.

Visualizations
Relationship between Alkane Structure and Physical
Properties
The physical properties of alkanes, including n-octylcyclohexane, are directly related to their

molecular structure. The following diagram illustrates this relationship.

Structure-Property Relationship of Alkanes
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Click to download full resolution via product page

Caption: Relationship between alkane structure and physical properties.

Experimental Workflow for Viscosity Determination
The following diagram outlines a typical workflow for determining the viscosity of a liquid

sample like n-octylcyclohexane using a capillary viscometer.
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Workflow for Viscosity Measurement
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Caption: Workflow for viscosity measurement using a capillary viscometer.
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Synthesis of n-Octylcyclohexane
A common and efficient method for the synthesis of n-octylcyclohexane is the catalytic

hydrogenation of octylbenzene.

General Experimental Protocol for Hydrogenation of
Octylbenzene
Objective: To saturate the aromatic ring of octylbenzene to produce n-octylcyclohexane.

Apparatus: High-pressure reactor (autoclave), magnetic stirrer, heating mantle, gas inlet for

hydrogen.

Reagents: Octylbenzene, catalyst (e.g., Rhodium on carbon, Platinum(IV) oxide), solvent (e.g.,

ethanol or acetic acid), hydrogen gas.

Procedure:

The high-pressure reactor is charged with octylbenzene, the solvent, and the catalyst.

The reactor is sealed and purged several times with an inert gas (e.g., nitrogen or argon) to

remove air.

The reactor is then pressurized with hydrogen gas to the desired pressure.

The reaction mixture is stirred and heated to the appropriate temperature.

The reaction is monitored by observing the uptake of hydrogen.

Once the reaction is complete (no more hydrogen uptake), the reactor is cooled to room

temperature and carefully depressurized.

The reaction mixture is filtered to remove the catalyst.

The solvent is removed under reduced pressure (e.g., using a rotary evaporator).

The resulting crude n-octylcyclohexane can be purified by distillation.
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Conclusion
This technical guide provides a detailed overview of the key chemical and physical properties

of n-octylcyclohexane, along with standardized experimental protocols for their determination.

The inclusion of visualizations for conceptual relationships and experimental workflows aims to

facilitate a deeper understanding for researchers, scientists, and professionals in drug

development. The provided data and methodologies serve as a valuable resource for

applications requiring a thorough knowledge of this non-polar hydrocarbon.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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